![molecular formula C21H22N4O3 B2512913 N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)isochroman-3-carboxamide CAS No. 2034194-47-1](/img/structure/B2512913.png)
N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)isochroman-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)isochroman-3-carboxamide, commonly known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. It has gained significant attention in recent years due to its potential applications in cancer immunotherapy.
Scientific Research Applications
Synthesis and Biological Evaluation
Several papers discuss the synthesis of compounds with structures that include elements similar to N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)isochroman-3-carboxamide, highlighting their potential applications in imaging, neuroinflammation studies, and as intermediates for further chemical reactions. For instance, Wang et al. (2018) synthesized compounds aiming at potential PET agents for imaging of IRAK4 enzyme in neuroinflammation, indicating the relevance of such compounds in neurological studies (Wang et al., 2018). Similarly, Horti et al. (2019) developed a PET radiotracer specific for CSF1R, a microglia-specific marker, which underscores the importance of these compounds in neuroinflammation research (Horti et al., 2019).
Chemical Synthesis and Applications
Research on related compounds also extends to the synthesis of novel structures that could be used in various applications, including as anticancer and anti-5-lipoxygenase agents, as well as in the study of non-linear optical (NLO) properties. Jayarajan et al. (2019) explored water-mediated synthesis of related compounds, highlighting their potential in computational studies and molecular docking analyses, suggesting applications in cancer treatment and drug development (Jayarajan et al., 2019).
Metabolic Profiling and Safety Testing
Although information on drug use and dosage is excluded, it's worth noting that studies like Sharma et al. (2014) on Metabolites in Safety Testing (MIST) provide insights into the metabolic profiling of related compounds, contributing to the broader understanding of their pharmacokinetics and safety profiles in early clinical development (Sharma et al., 2014).
properties
IUPAC Name |
N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-3,4-dihydro-1H-isochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3/c22-12-18-21(24-10-9-23-18)28-17-7-5-16(6-8-17)25-20(26)19-11-14-3-1-2-4-15(14)13-27-19/h1-4,9-10,16-17,19H,5-8,11,13H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBKXQFYZQKZHNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)C2CC3=CC=CC=C3CO2)OC4=NC=CN=C4C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)isochroman-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.